2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C20H23FN2O3S/c1-15-6-2-3-8-19(15)22-20(24)14-17-7-4-5-13-23(17)27(25,26)18-11-9-16(21)10-12-18/h2-3,6,8-12,17H,4-5,7,13-14H2,1H3,(H,22,24)
• InChI Key: CFAXRVDZCQBYKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H23FN2O3S
• Molecular Weight: 390.5 g/mol

Description

2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(o-tolyl)acetamide, also known as Compound X, is a chemical compound that has been extensively studied in the field of medicinal chemistry. This compound has shown great potential in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Antibacterial Activity

Research has synthesized various acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, including compounds structurally related to the one , to evaluate their antibacterial potentials. These derivatives have shown moderate inhibitory effects against bacterial strains, with some compounds demonstrating significant antibacterial activity, indicating potential applications in developing new antibacterial agents (Iqbal et al., 2017).

Application in Carbohydrate Chemistry

The protective group 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec), closely related to the structure of interest, has been designed and evaluated for its effectiveness in carbohydrate chemistry. It has been used to protect hydroxyl groups during synthesis, showing potential for applications in the synthesis of complex carbohydrates and glycosides, useful in drug development and biological research (Spjut, Qian, & Elofsson, 2010).

Immunomodulatory Effects

Compounds structurally similar to 2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)-N-(o-tolyl)acetamide have been investigated for their immunomodulatory effects. One study on a compound with a closely related structure demonstrated its ability to enhance the immune response to tumors and infections, suggesting potential applications in developing immunotherapeutic agents (Wang et al., 1988).

Anticancer Activity

Novel sulfonamide derivatives, including structures closely related to the compound , have been synthesized and evaluated for their anticancer activity. These studies have shown that certain derivatives possess significant cytotoxic effects against various cancer cell lines, indicating their potential in anticancer drug development (Eldeeb et al., 2022).